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Compound Name: Gersizangitide

Cat. No.: B15186211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gersizangitide (also known as AXT-107) is a synthetic peptide composed of 20 amino acids

derived from collagen IV.[1] It is an anti-angiogenic agent being investigated for the treatment

of retinal vascular diseases such as wet age-related macular degeneration (AMD) and diabetic

macular edema.[2][3] Gersizangitide exhibits a dual mechanism of action, inhibiting vascular

endothelial growth factor (VEGF) signaling while simultaneously activating the Tie2 pathway,

both of which are crucial in the regulation of vascular stability and permeability.[1][2] These

application notes provide detailed protocols for the solubilization, preparation, and storage of

Gersizangitide for in vitro and preclinical research.

Data Presentation
Table 1: Gersizangitide Stock Solution Preparation

Desired Stock
Concentration

Solvent
Mass of
Gersizangitide
for 1 mL

Mass of
Gersizangitide
for 5 mL

Mass of
Gersizangitide
for 10 mL

1 mM Water 2.357 mg 11.785 mg 23.57 mg

5 mM Water 11.785 mg 58.925 mg 117.85 mg

10 mM Water 23.57 mg 117.85 mg 235.7 mg
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Note: The molecular weight of Gersizangitide is assumed to be approximately 2357 g/mol

based on typical peptide composition. Adjust calculations based on the specific molecular

weight provided by the manufacturer.

Table 2: Recommended Storage Conditions for
Gersizangitide Solutions

Storage Temperature Shelf Life Recommendations

-80°C 6 months

Aliquot to avoid repeated

freeze-thaw cycles. Seal tightly

and protect from light and

moisture.

-20°C 1 month

Aliquot to avoid repeated

freeze-thaw cycles. Seal tightly

and protect from light and

moisture.

Experimental Protocols
Protocol 1: Solubilization of Gersizangitide
This protocol describes the steps for dissolving lyophilized Gersizangitide powder to create a

stock solution.

Materials:

Gersizangitide (lyophilized powder)

Sterile, nuclease-free water

Ultrasonic bath

Sterile, conical polypropylene tubes

Calibrated micropipettes and sterile tips

Procedure:
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Equilibrate: Allow the vial of lyophilized Gersizangitide to equilibrate to room temperature

before opening to prevent condensation.

Solvent Addition: Add the appropriate volume of sterile, nuclease-free water to the vial to

achieve the desired stock concentration (refer to Table 1). For example, to prepare a 10 mM

stock solution, add 0.0425 mL of water to 1 mg of Gersizangitide.

Dissolution: Gently vortex the vial to mix. If the peptide does not fully dissolve, sonicate the

solution in an ultrasonic bath. A solubility of up to 33.33 mg/mL in water has been reported.

Verification: Visually inspect the solution to ensure it is clear and free of particulates.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol details the dilution of the Gersizangitide stock solution for use in cell-based

assays.

Materials:

Gersizangitide stock solution (from Protocol 1)

Appropriate sterile cell culture medium or buffer (e.g., PBS)

Sterile, conical polypropylene tubes

Calibrated micropipettes and sterile tips

0.22 µm sterile syringe filter

Procedure:

Calculate Dilution: Determine the volume of stock solution required to achieve the final

desired working concentration in your experimental volume. For example, to prepare 1 mL of

a 100 µM working solution from a 10 mM stock, add 10 µL of the stock solution to 990 µL of

culture medium.
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Dilution: In a sterile tube, add the calculated volume of the stock solution to the appropriate

volume of sterile culture medium or buffer.

Sterilization: Filter the final working solution through a 0.22 µm sterile syringe filter before

adding it to your cell cultures. This step is critical to prevent contamination.

Immediate Use: Use the freshly prepared working solution immediately for your experiments

to ensure stability and activity.
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Caption: Dual mechanism of Gersizangitide on VEGF and Tie2 signaling pathways.

Experimental Workflow for Gersizangitide Preparation
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Storage Working Solution Preparation
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Caption: Workflow for the solubilization and preparation of Gersizangitide.
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Mechanism of Action
Gersizangitide is a peptide that modulates two key pathways involved in angiogenesis and

vascular stability.

VEGF Pathway Inhibition: Gersizangitide interacts with integrins αvβ3 and α5β1, which in

turn inhibits the pro-angiogenic vascular endothelial growth factor receptor 2 (VEGFR2). By

blocking VEGF receptor signaling, Gersizangitide can inhibit neovascularization and reduce

vascular leakage.

Tie2 Pathway Activation: The interaction with integrins also leads to the activation of the Tie2

receptor tyrosine kinase. Gersizangitide acts as an agonist to the Tie2 receptor in the

presence of Angiopoietin-2 (Ang2). Activation of Tie2 promotes the phosphorylation of

downstream effectors such as Akt, leading to enhanced vascular stability, decreased

vascular permeability, and suppression of inflammation.

This dual action of inhibiting a pro-angiogenic pathway while activating a vessel-stabilizing

pathway makes Gersizangitide a promising therapeutic candidate for diseases characterized

by pathological neovascularization and vascular leakage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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